Cas no 828920-69-0 (2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-)

828920-69-0 structure
Product name:2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-
2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-
- N-(5-amino-4-chloro-1,3-thiazol-2-yl)thiophene-2-carboxamide
- DTXSID70836171
- 828920-69-0
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- Inchi: InChI=1S/C8H6ClN3OS2/c9-5-6(10)15-8(11-5)12-7(13)4-2-1-3-14-4/h1-3H,10H2,(H,11,12,13)
- InChI Key: YKNILWCFESYIEM-UHFFFAOYSA-N
- SMILES: C1=CSC(=C1)C(=O)NC2=NC(=C(S2)N)Cl
Computed Properties
- Exact Mass: 258.9640819g/mol
- Monoisotopic Mass: 258.9640819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 125Ų
2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)- Related Literature
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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5. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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